Cas no 3687-48-7 ((3R)-1-Octen-3-ol)

• Product Name: (3R)-1-Octen-3-ol
• CAS No: 3687-48-7
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 316405
• PubChem ID: 6992244
• Update Time: 2025-04-19

(3R)-1-Octen-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Octen-3-ol, (3R)-
• (3R)-oct-1-en-3-ol
• (-)-(R)-1-octene-3-ol
• (-)-1-Octen-3-ol
• (-)-Matsutakeol
• (3R)-1-octen-3-ol
• (R)-(-)-1-Octen-3-ol
• (R)-Matsutake alcohol
• 1-Octen-3-ol,(3R)
• L-1-Octen-3-ol
• CHEMBL1230177
• DTXSID70895768
• LMFA05000093
• 1-Octen-3-ol, (R)-
• Matsutake alcohol
• AKOS028109444
• FEMA No. 4492
• Q27120387
• 1-Octen-3-ol, (-)-
• BYV0MEV7V1
• CHAMPIGNOL
• (R)-oct-1-en-3-ol
• SCHEMBL444600
• r-(-)-1-octene-3-ol
• Matsutakeol
• 3687-48-7
• UNII-BYV0MEV7V1
• (R)-1-octen-3-ol
• CHEBI:39932
• (3R)-1-Octen-3-ol

• Inchi： 1S/C8H16O/c1-3-5-6-7-8(9)4-2/h4,8-9H,2-3,5-7H2,1H3/t8-/m0/s1
• InChI Key： VSMOENVRRABVKN-QMMMGPOBSA-N
• SMILES： O[C@@H](C=C)CCCCC

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 69
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.832-0.838
• Refractive Index: 1.435-1.441
• PSA: 20.23000
• LogP: 2.11360
• FEMA: 4492 | (R)-(-)-1-OCTEN-3-OL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols